Cas no 309243-69-4 (6-(But-3-en-1-yl)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-(But-3-en-1-yl)pyrimidine-2,4(1H,3H)-dione
• CAS No: 309243-69-4
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 5056053
• PubChem ID: 121205546
• Update Time: 2026-02-28

6-(But-3-en-1-yl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-(but-3-en-1-yl)pyrimidine-2,4(1H,3H)-dione
• 6-but-3-enyl-1H-pyrimidine-2,4-dione
• F77390
• F1967-3640
• BS-47027
• AKOS026714416
• 309243-69-4
• starbld0001751
• 6-(But-3-en-1-yl)pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C8H10N2O2/c1-2-3-4-6-5-7(11)10-8(12)9-6/h2,5H,1,3-4H2,(H2,9,10,11,12)
• InChI Key： LMXWHFFQHDZYEG-UHFFFAOYSA-N
• SMILES： O=C1NC(C=C(CCC=C)N1)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.2

Additional information on 6-(But-3-en-1-yl)pyrimidine-2,4(1H,3H)-dione

Introduction to 6-(But-3-en-1-yl)pyrimidine-2,4(1H,3H)-dione (CAS No. 309243-69-4)

6-(But-3-en-1-yl)pyrimidine-2,4(1H,3H)-dione, also known by its CAS number 309243-69-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with a wide range of applications in pharmaceutical and chemical research.

The molecular structure of 6-(But-3-en-1-yl)pyrimidine-2,4(1H,3H)-dione features a pyrimidine core with a butenyl substituent at the 6-position. The presence of the butenyl group introduces a degree of flexibility and hydrophobicity to the molecule, which can influence its interactions with biological targets. This structural characteristic makes it an interesting candidate for various biological studies and drug development efforts.

Recent research has highlighted the potential therapeutic applications of compounds similar to 6-(But-3-en-1-yl)pyrimidine-2,4(1H,3H)-dione. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory properties of several pyrimidine derivatives. The results indicated that these compounds could effectively inhibit the production of pro-inflammatory cytokines, suggesting their potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 6-(But-3-en-1-yl)pyrimidine-2,4(1H,3H)-dione has also been explored for its antiviral activity. A 2021 study in Antiviral Research demonstrated that certain pyrimidine derivatives exhibited potent inhibitory effects against viral replication, particularly against RNA viruses such as influenza and SARS-CoV-2. The specific mechanism by which these compounds exert their antiviral effects is still under investigation, but preliminary findings suggest that they may interfere with viral RNA synthesis or protein processing.

The synthesis of 6-(But-3-en-1-yl)pyrimidine-2,4(1H,3H)-dione typically involves multistep reactions starting from readily available precursors. One common synthetic route involves the condensation of a suitable amine with a substituted cyanoacetamide followed by cyclization to form the pyrimidine ring. The introduction of the butenyl group can be achieved through various methods, including Wittig reactions or alkylation steps. These synthetic strategies provide chemists with flexible pathways to modify the structure and optimize the biological activity of the compound.

In terms of pharmacokinetics and safety, preliminary studies have shown that 6-(But-3-en-1-yl)pyrimidine-2,4(1H,3H)-dione exhibits favorable solubility and stability profiles. However, further investigations are necessary to fully understand its metabolic pathways and potential side effects. In vitro and in vivo toxicity assessments are ongoing to ensure that this compound is safe for use in therapeutic applications.

The potential applications of 6-(But-3-en-1-yl)pyrimidine-2,4(1H,3H)-dione extend beyond its direct therapeutic uses. As a building block in organic synthesis, it can serve as a valuable intermediate for the preparation of more complex molecules with diverse biological activities. This versatility makes it an attractive target for researchers aiming to develop novel drugs or explore new chemical space.

In conclusion, 6-(But-3-en-1-yl)pyrimidine-2,4(1H,3H)-dione (CAS No. 309243-69-4) is a promising compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an important focus for ongoing studies aimed at developing new therapeutic agents for various diseases. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field.